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Compound of Interest

Compound Name: Butyl 3-mercaptopropionate

Cat. No.: B093531 Get Quote

This technical guide provides a detailed overview of the core physical properties of Butyl 3-
mercaptopropionate, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy comparison and understanding of

the compound's characteristics.

Core Physical Properties
The physical properties of Butyl 3-mercaptopropionate are fundamental to its application in

various scientific and industrial fields. A summary of these quantitative data points is presented

in the table below for straightforward reference and comparison.
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Property Value Units Notes

Molecular Formula C7H14O2S - -

Molecular Weight 162.25 g/mol -

Boiling Point 205 - 207 °C At 760 mmHg

Melting Point -60 °C -

Density 0.993 g/cm³ At 25 °C

Refractive Index 1.464 - At 20 °C

Vapor Pressure 0.05 mmHg At 25 °C

Flash Point 88 °C -

Solubility
Insoluble in water;

Soluble in alcohols
- -

pKa ~10 -
Estimated for the thiol

group

Experimental Protocols
Detailed experimental protocols for determining the physical properties of a specific,

commercially available chemical like Butyl 3-mercaptopropionate are not typically published

in peer-reviewed literature. These properties are often determined by manufacturers using

standardized methodologies, such as those outlined by the OECD Guidelines for the Testing of

Chemicals. For instance, the boiling point is commonly determined using OECD Test Guideline

103, and density is determined using OECD Test Guideline 109. Researchers seeking to

replicate these measurements should refer to these standard guidelines.

Logical Relationships of Physical Properties
The physical properties of Butyl 3-mercaptopropionate are intrinsically linked to its molecular

structure. The following diagram illustrates the logical relationship between the structural

components of the molecule and its key physical characteristics.
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Figure 1. Relationship between Molecular Structure and Physical Properties of Butyl 3-mercaptopropionate
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Figure 1. Molecular structure's influence on physical properties.

It is important to note that the concept of "signaling pathways," which is central to biological and

pharmacological research, is not directly applicable to the intrinsic physical properties of a

single chemical compound like Butyl 3-mercaptopropionate in isolation. The provided

diagram instead illustrates the logical connections between the molecule's structure and its

physical characteristics.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Butyl 3-mercaptopropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093531#butyl-3-mercaptopropionate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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